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Compound of Interest

Compound Name: Braco-19 trihydrochloride

Cat. No.: B1662963 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Braco-19 is a potent telomerase inhibitor that functions by stabilizing G-quadruplex structures

in telomeric DNA.[1] This stabilization prevents the catalytic action and capping function of

telomerase, leading to telomere shortening, induction of cellular senescence, and selective cell

death in cancer cells.[1][2] These characteristics make Braco-19 a valuable tool in cancer

research and drug development.[3] Proper preparation of stock solutions is critical for obtaining

reproducible and reliable experimental results. This document provides a detailed protocol for

the preparation of Braco-19 trihydrochloride stock solutions for in vitro cell culture

applications.

Physicochemical and Solubility Data
A summary of the key quantitative data for Braco-19 trihydrochloride is presented in Table 1.

This information is essential for accurate stock solution preparation and experimental design.

Table 1: Physicochemical Properties of Braco-19 Trihydrochloride
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Property Value Source(s)

Molecular Weight 703.14 g/mol [4]

Appearance Yellow to Brown solid powder [4]

Purity ≥94% (HPLC)

Solubility (Water) 5 mg/mL

Solubility (DMSO) Soluble [4]

Storage (Solid) -20°C (long term) [4]

Storage (Stock Solution)
-80°C (6 months); -20°C (1

month)
[5]

Recommended Working Concentrations
The optimal working concentration of Braco-19 trihydrochloride can vary significantly

depending on the cell line and the duration of the experiment. Table 2 provides a range of

concentrations reported in the literature for various cell types. It is highly recommended to

perform a dose-response curve to determine the optimal concentration for your specific

experimental setup.

Table 2: Reported Effective Concentrations of Braco-19 in Cell Culture
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Cell Line
Concentration
Range

Observed Effect Source(s)

UXF1138L (Uterine

Cancer)
1.0 - 10 µM

IC50 = 2.5 µM; IC100

= 5 µM after 5 days
[1][2]

U87, U251, SHG44

(Glioblastoma)
0.05 - 25 µM

IC50 values of 1.45,

1.55, and 2.5 µM,

respectively

[3]

U2OS, HeLa, MCF-7 ≤ 1 µM
No toxicity observed

up to 1 µM for 3 days
[6]

HEK 293 (eGFP-

transinfected)
0 - 40 µM

Dose-dependent

decrease in AdV virus

growth

[1]

Experimental Protocol: Preparation of a 10 mM
Braco-19 Trihydrochloride Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Braco-19
trihydrochloride in DMSO.

Materials and Equipment
Braco-19 trihydrochloride (solid powder)

Anhydrous/Sterile Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Pipettors and sterile filter tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
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Protocol Steps
Pre-weighing Preparations:

Ensure the analytical balance is calibrated and level.

Allow the vial of Braco-19 trihydrochloride to equilibrate to room temperature before

opening to prevent condensation.

Calculating the Required Mass:

The molecular weight of Braco-19 trihydrochloride is 703.14 g/mol .

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = (0.010 mol/L) x (0.001 L) x (703.14 g/mol ) x (1000 mg/g) = 7.03 mg

Weighing the Compound:

Carefully weigh out 7.03 mg of Braco-19 trihydrochloride powder and place it into a

sterile microcentrifuge tube.

Solubilization:

Add 1 mL of sterile DMSO to the tube containing the powder.

Close the tube tightly and vortex thoroughly until the solid is completely dissolved. If

precipitation occurs, gentle warming and/or sonication can be used to aid dissolution.[1]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can inactivate the product, it is crucial to

aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

cryovials or microcentrifuge tubes.[5]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).[5]
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Preparation of Working Solutions:

When ready to use, thaw a single aliquot of the 10 mM stock solution.

Dilute the stock solution to the desired final concentration using fresh, pre-warmed cell

culture medium. For example, to make a 10 µM working solution in 1 mL of medium, add 1

µL of the 10 mM stock solution.

It is recommended to prepare working solutions fresh for each experiment.[1]

Visualizations
Experimental Workflow
The following diagram illustrates the key steps for preparing the Braco-19 trihydrochloride
stock solution.
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Caption: Workflow for preparing Braco-19 trihydrochloride stock solution.
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Mechanism of Action
This diagram provides a simplified overview of Braco-19's mechanism of action at the telomere.
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Caption: Braco-19 stabilizes G-quadruplexes, inhibiting telomerase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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